4-(1-pyreno)butylphosphorylinositol 4-(1-pyreno)butylphosphorylinositol
Brand Name: Vulcanchem
CAS No.: 139143-25-2
VCID: VC0150145
InChI: InChI=1S/C26H29O9P/c27-21-22(28)24(30)26(25(31)23(21)29)35-36(32,33)34-13-2-1-4-14-7-8-17-10-9-15-5-3-6-16-11-12-18(14)20(17)19(15)16/h3,5-12,21-31H,1-2,4,13H2,(H,32,33)/t21?,22-,23+,24-,25-,26?/m0/s1
SMILES: C1=CC2=C3C(=C1)C=CC4=C(C=CC(=C43)C=C2)CCCCOP(=O)(O)OC5C(C(C(C(C5O)O)O)O)O
Molecular Formula: C26H29O9P
Molecular Weight: 516.5 g/mol

4-(1-pyreno)butylphosphorylinositol

CAS No.: 139143-25-2

Main Products

VCID: VC0150145

Molecular Formula: C26H29O9P

Molecular Weight: 516.5 g/mol

4-(1-pyreno)butylphosphorylinositol - 139143-25-2

CAS No. 139143-25-2
Product Name 4-(1-pyreno)butylphosphorylinositol
Molecular Formula C26H29O9P
Molecular Weight 516.5 g/mol
IUPAC Name [(2S,3R,5S,6S)-2,3,4,5,6-pentahydroxycyclohexyl] 4-pyren-1-ylbutyl hydrogen phosphate
Standard InChI InChI=1S/C26H29O9P/c27-21-22(28)24(30)26(25(31)23(21)29)35-36(32,33)34-13-2-1-4-14-7-8-17-10-9-15-5-3-6-16-11-12-18(14)20(17)19(15)16/h3,5-12,21-31H,1-2,4,13H2,(H,32,33)/t21?,22-,23+,24-,25-,26?/m0/s1
Standard InChIKey VBIVPQHGEARBEM-CDFZIERKSA-N
Isomeric SMILES C1=CC2=C3C(=C1)C=CC4=C(C=CC(=C43)C=C2)CCCCOP(=O)(O)OC5[C@H]([C@H](C([C@H]([C@@H]5O)O)O)O)O
SMILES C1=CC2=C3C(=C1)C=CC4=C(C=CC(=C43)C=C2)CCCCOP(=O)(O)OC5C(C(C(C(C5O)O)O)O)O
Canonical SMILES C1=CC2=C3C(=C1)C=CC4=C(C=CC(=C43)C=C2)CCCCOP(=O)(O)OC5C(C(C(C(C5O)O)O)O)O
Synonyms 4-(1-pyreno)butylphosphorylinositol
pyrene-PI
rac-4-(1-pyreno)butylphosphoryl-1-myo-inositol
PubChem Compound 132211
Last Modified Nov 11 2021
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